Cas no 2580224-98-0 (7-{(tert-butoxy)carbonylamino}-5-hydroxypyrazolo1,5-apyrimidine-2-carboxylic acid)
7-{(tert-butoxy)carbonylamino}-5-hydroxypyrazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-{[(tert-butoxy)carbonyl]amino}-5-hydroxypyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- EN300-27718302
- 2580224-98-0
- 7-{(tert-butoxy)carbonylamino}-5-hydroxypyrazolo1,5-apyrimidine-2-carboxylic acid
-
- Inchi: 1S/C12H14N4O5/c1-12(2,3)21-11(20)14-8-5-9(17)13-7-4-6(10(18)19)15-16(7)8/h4-5H,1-3H3,(H,13,17)(H,14,20)(H,18,19)
- InChI Key: SXHYUZQKCGBDGB-UHFFFAOYSA-N
- SMILES: O(C(NC1=CC(NC2=CC(C(=O)O)=NN12)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 294.09641956g/mol
- Monoisotopic Mass: 294.09641956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 123Ų
7-{(tert-butoxy)carbonylamino}-5-hydroxypyrazolo1,5-apyrimidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27718302-0.05g |
7-{[(tert-butoxy)carbonyl]amino}-5-hydroxypyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
2580224-98-0 | 95.0% | 0.05g |
$1032.0 | 2025-03-20 | |
| Enamine | EN300-27718302-0.1g |
7-{[(tert-butoxy)carbonyl]amino}-5-hydroxypyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
2580224-98-0 | 95.0% | 0.1g |
$1081.0 | 2025-03-20 | |
| Enamine | EN300-27718302-0.25g |
7-{[(tert-butoxy)carbonyl]amino}-5-hydroxypyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
2580224-98-0 | 95.0% | 0.25g |
$1131.0 | 2025-03-20 | |
| Enamine | EN300-27718302-0.5g |
7-{[(tert-butoxy)carbonyl]amino}-5-hydroxypyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
2580224-98-0 | 95.0% | 0.5g |
$1180.0 | 2025-03-20 | |
| Enamine | EN300-27718302-1.0g |
7-{[(tert-butoxy)carbonyl]amino}-5-hydroxypyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
2580224-98-0 | 95.0% | 1.0g |
$1229.0 | 2025-03-20 | |
| Enamine | EN300-27718302-2.5g |
7-{[(tert-butoxy)carbonyl]amino}-5-hydroxypyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
2580224-98-0 | 95.0% | 2.5g |
$2408.0 | 2025-03-20 | |
| Enamine | EN300-27718302-5.0g |
7-{[(tert-butoxy)carbonyl]amino}-5-hydroxypyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
2580224-98-0 | 95.0% | 5.0g |
$3562.0 | 2025-03-20 | |
| Enamine | EN300-27718302-10.0g |
7-{[(tert-butoxy)carbonyl]amino}-5-hydroxypyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
2580224-98-0 | 95.0% | 10.0g |
$5283.0 | 2025-03-20 | |
| Enamine | EN300-27718302-1g |
7-{[(tert-butoxy)carbonyl]amino}-5-hydroxypyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
2580224-98-0 | 1g |
$1229.0 | 2023-09-10 | ||
| Enamine | EN300-27718302-5g |
7-{[(tert-butoxy)carbonyl]amino}-5-hydroxypyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
2580224-98-0 | 5g |
$3562.0 | 2023-09-10 |
7-{(tert-butoxy)carbonylamino}-5-hydroxypyrazolo1,5-apyrimidine-2-carboxylic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 7-{(tert-butoxy)carbonylamino}-5-hydroxypyrazolo1,5-apyrimidine-2-carboxylic acid
Professional Introduction to Compound with CAS No. 2580224-98-0 and Product Name: 7-{(tert-butoxy)carbonylamino}-5-hydroxypyrazolo1,5-apyrimidine-2-carboxylic acid
The compound with the CAS number 2580224-98-0 and the product name 7-{(tert-butoxy)carbonylamino}-5-hydroxypyrazolo1,5-apyrimidine-2-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazoloapyrimidine class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a tert-butoxy carbonylamino group and a hydroxypyrazoloapyrimidine core, make it a promising candidate for further investigation in drug discovery and development.
In recent years, there has been a growing interest in pyrazoloapyrimidine derivatives due to their demonstrated efficacy in various pharmacological contexts. These compounds exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The 7-{(tert-butoxy)carbonylamino}-5-hydroxypyrazolo1,5-apyrimidine-2-carboxylic acid molecule is particularly noteworthy because of its unique structural configuration, which may contribute to its distinct pharmacological profile. The tert-butoxy carbonylamino moiety is known to enhance the stability of amine groups in peptide mimetics and other bioactive molecules, while the hydroxypyrazoloapyrimidine core is associated with significant biological activity in preclinical studies.
Recent research has highlighted the potential of pyrazoloapyrimidine derivatives as inhibitors of key enzymes involved in cancer progression. For instance, studies have shown that certain pyrazoloapyrimidines can inhibit kinases such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are crucial for cell proliferation and survival. The 7-{(tert-butoxy)carbonylamino}-5-hydroxypyrazolo1,5-apyrimidine-2-carboxylic acid compound may share similar mechanisms of action, making it a valuable tool for investigating novel therapeutic strategies against cancer. Additionally, its ability to modulate inflammatory pathways suggests that it could be beneficial in treating chronic inflammatory diseases.
The synthesis of this compound involves sophisticated organic chemistry techniques that ensure high purity and yield. The introduction of the tert-butoxy carbonylamino group is particularly critical, as it not only enhances the compound's solubility but also protects the amine functionality during storage and transportation. This protective group is commonly used in peptide chemistry to prevent unwanted side reactions and degradation. The hydroxypyrazoloapyrimidine core is synthesized through multi-step reactions that involve condensation, cyclization, and functional group transformations. Each step is carefully optimized to ensure the formation of the desired product with minimal byproducts.
From a computational chemistry perspective, the molecular structure of 7-{(tert-butoxy)carbonylamino}-5-hydroxypyrazolo1,5-apyrimidine-2-carboxylic acid has been extensively studied using advanced modeling techniques. These studies have provided insights into its binding interactions with biological targets such as enzymes and receptors. Molecular docking simulations have shown that this compound can effectively bind to active sites of kinases and other therapeutic targets, suggesting its potential as an inhibitor. Furthermore, quantum mechanical calculations have been employed to understand the electronic properties of the molecule, which are essential for predicting its reactivity and stability.
The pharmacokinetic properties of this compound are also an area of active investigation. Studies have focused on understanding how it is absorbed, distributed, metabolized, and excreted by the body. These studies are crucial for determining its bioavailability and potential side effects. Preliminary data suggest that the 7-{(tert-butoxy)carbonylamino}-5-hydroxypyrazolo1,5-apyrimidine-2-carboxylic acid compound exhibits good oral bioavailability and moderate metabolic stability. However, further studies are needed to fully characterize its pharmacokinetic profile in vivo.
In conclusion, the compound with CAS number 2580224-98-0 and product name 7-{(tert-butoxy)carbonylamino}-5-hydroxypyrazolo1,5-apyrimidine-2-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug discovery and development. Ongoing research aims to elucidate its mechanism of action, optimize its synthesis, and evaluate its pharmacokinetic properties. As our understanding of this compound grows, it holds great potential for contributing to novel therapeutic strategies across various medical conditions.
2580224-98-0 (7-{(tert-butoxy)carbonylamino}-5-hydroxypyrazolo1,5-apyrimidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)